Cas no 404-69-3 (Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester)
404-69-3 structure
Product Name:Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester
CAS No:404-69-3
MF:C11H13FN2O2
MW:224.231526136398
CID:1515177
Update Time:2024-08-24
Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester
- ethyl pyruvate 3-fluorophenylhydrazone
- Propanoic acid, 2-[2-(3-fluorophenyl)hydrazinylidene]-, ethyl ester
-
- Inchi: 1S/C11H13FN2O2/c1-3-16-11(15)8(2)13-14-10-6-4-5-9(12)7-10/h4-7,14H,3H2,1-2H3
- InChI Key: QOKBMITWOAAYHB-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(=NNC1=CC=CC(F)=C1)C
Computed Properties
- Exact Mass: 224.09619
- Monoisotopic Mass: 224.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 50.7A^2
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Melting Point: 103 °C
- Boiling Point: 290.3±42.0 °C(Predicted)
- PSA: 50.69
- pka: 11.84±0.10(Predicted)
Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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